Cas no 112606-78-7 (2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)-)

• Product Name: 2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)-
• CAS No: 112606-78-7
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• CID: 1200464
• Update Time: 2024-08-04

2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)-
• 1-(4-hydroxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C17H12O3/c18-15(8-6-12-4-2-1-3-5-12)13-7-9-16-14(17(13)19)10-11-20-16/h1-11,19H/b8-6+
• InChI Key： WXWGKIBMPDYPTH-SOFGYWHQSA-N
• SMILES： OC1C2=C(OC=C2)C=CC=1C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• XLogP3: 3.172

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Melting Point: 124 °C(Solv: ethanol (64-17-5))
• Boiling Point: 344.5±35.0 °C(Predicted)
• PSA: 50.44
• pka: 7.16±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Furanochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Furanochalcones